Cas no 183729-63-7 (Benzenemethanol, 4-(methylthio)-a-phenyl-)

Benzenemethanol, 4-(methylthio)-a-phenyl- structure
183729-63-7 structure
Product Name:Benzenemethanol, 4-(methylthio)-a-phenyl-
CAS No:183729-63-7
MF:C14H14OS
MW:230.325362682343
MDL:MFCD00093026
CID:1377907
PubChem ID:2760079
Update Time:2023-11-03

Benzenemethanol, 4-(methylthio)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-(methylthio)-a-phenyl-
    • 4-(METHYLTHIO)BENZHYDROL
    • (4-methylthiophenyl)(phenyl)methanol
    • AKOS017547906
    • (4-methylsulfanylphenyl)-phenylmethanol
    • 4-methylthiobenzhydrol
    • 183729-63-7
    • (4-(Methylthio)phenyl)(phenyl)methanol
    • RROPBGMZDNWBMK-UHFFFAOYSA-N
    • SCHEMBL5109088
    • MDL: MFCD00093026
    • Inchi: 1S/C14H14OS/c1-16-13-9-7-12(8-10-13)14(15)11-5-3-2-4-6-11/h2-10,14-15H,1H3
    • InChI Key: RROPBGMZDNWBMK-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 230.07653624g/mol
  • Monoisotopic Mass: 230.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.5Ų

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